Haspin-IN-3

• Molecular Formula: C16H10N2O3
• Molecular Weight: 278.26 g/mol
• IUPAC Name: (2Z)-6-hydroxy-2-(1H-pyrrolo[2,3-b]pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C16H10N2O3/c19-10-3-4-12-13(7-10)21-14(15(12)20)6-9-8-18-16-11(9)2-1-5-17-16/h1-8,19H,(H,17,18)/b14-6-
• InChI Key: VHCZWXXMSGKCKC-NSIKDUERSA-N
• Isomeric SMILES: C1=CC2=C(NC=C2/C=C\3/C(=O)C4=C(O3)C=C(C=C4)O)N=C1
• Canonical SMILES: C1=CC2=C(NC=C2C=C3C(=O)C4=C(O3)C=C(C=C4)O)N=C1

Description

Haspin-IN-3 is a potent inhibitor of the enzyme haspin kinase, which is a serine/threonine kinase involved in the regulation of mitosis. Haspin kinase phosphorylates histone H3 at threonine 3, playing a crucial role in chromosome alignment and segregation during cell division . This compound has shown significant potential in cancer research due to its ability to inhibit haspin kinase activity, thereby affecting cell proliferation and survival .

Preparation Methods

The synthesis of Haspin-IN-3 involves several steps, starting with the preparation of key intermediates. The synthetic route typically includes the following steps:

Formation of the core structure: The core structure of this compound is synthesized through a series of reactions involving the formation of carbon-nitrogen and carbon-carbon bonds.

Functional group modifications: Various functional groups are introduced to the core structure to enhance the compound’s potency and selectivity. This may involve reactions such as alkylation, acylation, and halogenation.

Purification and characterization: The final product is purified using techniques such as column chromatography and recrystallization.

Chemical Reactions Analysis

Haspin-IN-3 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify certain functional groups within the molecule.

Substitution: this compound can undergo substitution reactions where one functional group is replaced by another, often to enhance its biological activity or stability.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Haspin-IN-3 has a wide range of scientific research applications, particularly in the fields of chemistry, biology, and medicine:

Cancer research: This compound has shown promise as an anticancer agent due to its ability to inhibit haspin kinase, leading to disrupted mitosis and reduced cancer cell proliferation.

Cell cycle studies: Researchers use this compound to study the role of haspin kinase in cell cycle regulation and chromosome dynamics.

Drug development: The compound serves as a lead molecule for the development of new drugs targeting haspin kinase and related pathways.

Mechanism of Action

Haspin-IN-3 exerts its effects by inhibiting the activity of haspin kinase. This inhibition prevents the phosphorylation of histone H3 at threonine 3, which is essential for proper chromosome alignment and segregation during mitosis. By disrupting this process, this compound induces cell cycle arrest and apoptosis in cancer cells . The molecular targets and pathways involved include the chromosomal passenger complex and the mitotic spindle assembly checkpoint .

Comparison with Similar Compounds

Haspin-IN-3 is unique among haspin kinase inhibitors due to its high potency and selectivity. Similar compounds include:

CHR-6494: Another potent haspin kinase inhibitor with similar anticancer properties.

CX-6258: A compound that targets haspin kinase and has shown efficacy in overcoming drug resistance in melanoma.

Compared to these compounds, this compound has demonstrated superior selectivity and potency, making it a valuable tool in cancer research and drug development .